Cas no 2171710-59-9 (2-{4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid
• CAS No: 2171710-59-9
• MF: C₃₂H₃₄N₂O₇
• MW: 558.621569156647
• CID: 5974142
• PubChem ID: 165576831
• Update Time: 2025-06-14

2-{4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid
• 2171710-59-9
• EN300-1536851
• 2-{4-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]morpholin-2-yl}acetic acid

• Inchi： 1S/C32H34N2O7/c1-21(40-19-22-9-3-2-4-10-22)30(31(37)34-15-16-39-23(18-34)17-29(35)36)33-32(38)41-20-28-26-13-7-5-11-24(26)25-12-6-8-14-27(25)28/h2-14,21,23,28,30H,15-20H2,1H3,(H,33,38)(H,35,36)
• InChI Key： IDYJWOKEKGPFMJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C(C)OCC2C=CC=CC=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC(=O)O

Computed Properties

• Exact Mass: 558.23660143g/mol
• Monoisotopic Mass: 558.23660143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid

Recent Advances in the Study of 2-{4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid (CAS: 2171710-59-9)

The compound 2-{4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid (CAS: 2171710-59-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a morpholine ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis and drug development. The presence of both benzyloxy and Fmoc groups suggests its utility in solid-phase peptide synthesis (SPPS), where protecting groups play a critical role in the stepwise assembly of peptides.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are crucial for its application in high-throughput peptide production. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and verify its structural integrity. These efforts are part of a broader initiative to develop more efficient and scalable methods for producing complex peptide-based therapeutics.

One of the key findings from recent research is the compound's role as an intermediate in the synthesis of bioactive peptides. Its unique structure allows for the selective deprotection of functional groups, enabling the precise construction of peptide chains with desired sequences. This property is particularly valuable in the development of targeted therapies, where specificity and accuracy are paramount. Additionally, the compound's stability under various reaction conditions makes it a versatile tool in synthetic chemistry.

Further investigations have explored the potential of 2-{4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid in the design of peptide-based drugs for treating diseases such as cancer and infectious diseases. Preliminary in vitro studies have demonstrated its ability to enhance the delivery and efficacy of therapeutic peptides, although more extensive in vivo studies are needed to validate these findings. The compound's compatibility with existing peptide synthesis protocols also positions it as a promising candidate for industrial-scale production.

In conclusion, the ongoing research on 2-{4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholin-2-yl}acetic acid (CAS: 2171710-59-9) highlights its potential as a valuable building block in peptide synthesis and drug development. Future studies are expected to further elucidate its mechanisms of action and explore its applications in novel therapeutic strategies. The integration of this compound into mainstream pharmaceutical workflows could significantly advance the field of peptide-based medicine.